Cas no 421558-76-1 (Artemyriantholide D)

• Product Name: Artemyriantholide D
• CAS No: 421558-76-1
• Molecular Formula: C₃₀H₃₆O₆
• Molecular Weight: 492.603249549866
• CID: 4670365
• PubChem ID: 21668651

Artemyriantholide D Properties

Names and Identifiers

• Artemyriantholide D
• (1R,1'R,2'R,3S,5'S,6S,7S,9'S,10S,10'S,11R,11'R)-2'-Hydroxy-2',3,11',12-tetramethyl-6'-methylidenespi
• (1R,1'R,2'R,3S,5'S,6S,7S,9'S,10S,10'S,11R,11'R)-2'-Hydroxy-2',3,11',12-tetramethyl-6'-methylidenespiro[2,9-dioxatetracyclo[9.3.0.01,3.06,10]tetradec-12-ene-7,15'-8-oxatetracyclo[9.2.2.01,10.05,9]pentadec-12-ene]-7',8-dione
• 421558-76-1

• InChIKey： ZIEXIIVSXSCSRL-KYHVQWHXSA-N
• Inchi： 1S/C30H36O6/c1-15-6-11-30-19(15)21-18(8-10-27(30,5)36-30)29(24(32)35-21)14-28-13-12-25(29,3)22(28)20-17(7-9-26(28,4)33)16(2)23(31)34-20/h6,12-13,17-22,33H,2,7-11,14H2,1,3-5H3/t17-,18+,19+,20-,21-,22-,25+,26+,27-,28-,29+,30+/m0/s1
• SMILES： O1[C@@]2(C)CC[C@@H]3[C@@H]([C@H]4C(C)=CC[C@@]142)OC([C@]13C[C@@]23C=C[C@]1(C)[C@@H]2[C@@H]1[C@H](C(=C)C(=O)O1)CC[C@@]3(C)O)=O

Computed Properties

• Exact Mass: 492.25118886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 492.25118886g/mol
• Heavy Atom Count: 36
• Complexity: 1230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 85.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids